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Compound of Interest

Compound Name: Eltenac

Cat. No.: B1671186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eltenac is a non-steroidal anti-inflammatory drug (NSAID) that functions as a potent, non-

selective inhibitor of cyclooxygenase (COX) enzymes.[1] It exhibits strong inhibitory activity

against both COX-1 and COX-2 isoforms, making it a valuable tool for in vitro studies

investigating inflammation, pain pathways, and prostaglandin synthesis.[1] This document

provides detailed application notes and protocols for the use of Eltenac in various in vitro

experimental settings, with a focus on solubility, stock solution preparation, and relevant

signaling pathways.

Physicochemical and Biological Properties
Eltenac's utility in in vitro experiments is defined by its chemical characteristics and biological

activity. A summary of these properties is provided below.
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Property Value Source

Molecular Formula C₁₂H₉Cl₂NO₂S [2]

Molecular Weight 302.2 g/mol [2]

COX-1 IC₅₀
0.03 µM (in isolated human

whole blood)
[3]

COX-2 IC₅₀
0.03 µM (in isolated human

whole blood)
[3]

Solubility of Eltenac
Establishing the appropriate solvent and concentration is critical for the successful use of

Eltenac in in vitro assays. While precise quantitative solubility data in common laboratory

solvents is not readily available in published literature, qualitative information from suppliers

indicates its solubility profile.

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble [3]

Dimethylformamide (DMF) Soluble [3]

Methanol Soluble [3]

Water
Data not available (expected to

be low)
[4]

Note: Due to the lack of specific quantitative solubility data (e.g., mg/mL or mM), it is

recommended to perform small-scale solubility tests to determine the maximum practical

concentration for stock solutions in your chosen solvent.

Experimental Protocols
Preparation of Eltenac Stock Solution
This protocol describes the preparation of a concentrated stock solution of Eltenac, which can

then be diluted to the desired final concentration in cell culture media or assay buffers. DMSO
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is the recommended solvent due to its high solvating power for many organic molecules and its

common use in cell-based assays.

Materials:

Eltenac powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Determine the Desired Stock Concentration: Based on the experimental requirements,

calculate the mass of Eltenac needed to prepare a stock solution of a specific molarity (e.g.,

10 mM, 20 mM, or 50 mM).

Calculation Example for a 10 mM Stock Solution:

Molecular Weight of Eltenac = 302.2 g/mol

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock: Mass = 0.010 mol/L x 0.001 L x 302.2 g/mol = 0.003022 g =

3.022 mg

Weighing Eltenac: Carefully weigh the calculated amount of Eltenac powder in a sterile

microcentrifuge tube or vial.

Solubilization: Add the appropriate volume of DMSO to the Eltenac powder.

Dissolution: Vortex the solution thoroughly until the Eltenac is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution if necessary.
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Sterilization (Optional): If required for your specific application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. A

product data sheet suggests that Eltenac in DMSO is stable for 2 weeks at 4°C and for 6

months at -80°C.

Dilution of Eltenac for Cell-Based Assays
This protocol outlines the steps for diluting the concentrated Eltenac stock solution into cell

culture medium for treating cells in vitro.

Materials:

Eltenac stock solution (in DMSO)

Pre-warmed complete cell culture medium

Sterile conical tubes

Calibrated pipettes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the Eltenac stock solution at room temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your cell culture experiment.

Calculation Example for a 10 µM Final Concentration:

Using a 10 mM stock solution and a final culture volume of 2 mL:

V₁M₁ = V₂M₂

V₁ = (10 µM x 2 mL) / 10,000 µM = 0.002 mL = 2 µL
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Prepare Working Solution: Add the calculated volume of the Eltenac stock solution to the

pre-warmed cell culture medium. It is crucial to add the DMSO stock to the aqueous medium

and not the other way around to minimize the risk of precipitation. Gently mix the solution

immediately after adding the stock.

Solvent Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium without Eltenac. This is essential to account for any potential effects of the

solvent on the cells. The final concentration of DMSO in the culture medium should ideally be

kept below 0.5%, and preferably at or below 0.1%, to avoid solvent-induced artifacts.

Cell Treatment: Add the prepared Eltenac-containing medium or the vehicle control medium

to your cell cultures and incubate for the desired duration.

Signaling Pathways and Experimental Workflows
Eltenac's Primary Mechanism of Action: COX Inhibition
Eltenac's primary mechanism of action is the inhibition of COX-1 and COX-2, which are key

enzymes in the conversion of arachidonic acid to prostaglandins. Prostaglandins are lipid

signaling molecules involved in a wide range of physiological and pathological processes,

including inflammation, pain, and fever.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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